4-ethoxy-N-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]benzamide

• IUPAC Name: 4-ethoxy-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide
• InChI: InChI=1S/C15H19N3O2/c1-4-20-14-7-5-13(6-8-14)15(19)17(2)10-12-9-16-18(3)11-12/h5-9,11H,4,10H2,1-3H3
• InChI Key: GXJFZCSHNBWJRR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N(C)CC2=CN(N=C2)C
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

4-ethoxy-N-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]benzamide is a synthetic compound that belongs to the class of benzamide derivatives. This compound is widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]benzamide is not fully understood. However, it is thought to exert its effects by modulating various signaling pathways in cells, including the MAPK/ERK pathway and the PI3K/Akt pathway.
Biochemical and Physiological Effects:
4-ethoxy-N-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]benzamide has been shown to have several biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase, which protect cells from oxidative stress. It has also been shown to decrease the levels of reactive oxygen species and lipid peroxidation, which can damage cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-ethoxy-N-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]benzamide in lab experiments is its unique properties and potential applications in various fields. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on 4-ethoxy-N-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]benzamide. One area of research could be to further investigate its potential use as a neuroprotective agent, and to study its effects on various neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of research could be to investigate its potential use as an anticancer agent, and to study its effects on various types of cancer cells in vitro and in vivo. Additionally, further studies could be conducted to investigate the mechanism of action of this compound and to identify potential targets for drug development.

Scientific Research Applications

4-ethoxy-N-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]benzamide has been extensively used in scientific research due to its potential applications in various fields. This compound has been studied for its anticancer properties, as it has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its potential use as a neuroprotective agent, as it has been shown to protect neurons from oxidative stress and cell death.